7-Methoxyspiro[1H-3,1-benzoxazine-4,3'-azetidine]-2-one;2,2,2-trifluoroacetic acid

• IUPAC Name: 7-methoxyspiro[1H-3,1-benzoxazine-4,3'-azetidine]-2-one;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C11H12N2O3.C2HF3O2/c1-15-7-2-3-8-9(4-7)13-10(14)16-11(8)5-12-6-11;3-2(4,5)1(6)7/h2-4,12H,5-6H2,1H3,(H,13,14);(H,6,7)
• InChI Key: LRBDSMIQZDHMEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3(CNC3)OC(=O)N2.C(=O)(C(F)(F)F)O
• Molecular Formula: C13H13F3N2O5
• Molecular Weight: 334.25 g/mol
• CAS No.: 2551115-41-2

Description

The compound is a spiro compound, which means it has two rings sharing a single atom. The structure includes a benzoxazine ring and an azetidine ring. Benzoxazines are a group of isomeric bicyclic heterocyclic chemical compounds that consist of a benzene ring fused to an oxazine ring. Azetidines are four-membered rings containing nitrogen. The compound also includes a methoxy group (OCH3) and a trifluoroacetic acid group (CF3COOH).

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of C-Nucleosides : Research by Katagiri et al. (1985) demonstrates the synthesis of protected pyrimidine and 1,2,4-triazole C-nucleosides, utilizing a process that includes the transformation of 1,3-oxazine derivatives with trifluoroacetic acid (Katagiri et al., 1985).

• Benzodifuranyl and Oxadiazepines Synthesis : Abu‐Hashem et al. (2020) investigated the synthesis of novel benzodifuranyl compounds, including derivatives that were tested as cyclooxygenase inhibitors and showed analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Biological and Pharmacological Applications

• Anti-Proliferative Agents : Santos et al. (2018) synthesized novel isatinspirooxazine derivatives with potential anti-proliferative activity against various cancer cell lines (Santos et al., 2018).

• Antibacterial Agents : Frigola et al. (1995) prepared a series of chiral naphthyridines and quinolones with a 7-(3-amino-2-methyl-1-azetidinyl) moiety, showing significant antibacterial activity (Frigola et al., 1995).

Agronomic Utility

• Allelochemicals in Agriculture : Macias et al. (2006) focused on benzoxazinones and related compounds, highlighting their phytotoxic, antimicrobial, and insecticidal properties. These compounds have potential agronomic utility (Macias et al., 2006).

• Herbicidal Activity : Brimble et al. (1998) synthesized spiroacetals showing significant herbicidal activity against various weeds, representing a new class of herbicides based on a spiroacetal ring system (Brimble et al., 1998).